Cas no 4061-78-3 (5'-Adenylicacid, 1-oxide)

• Product Name: 5'-Adenylicacid, 1-oxide
• CAS No: 4061-78-3
• MF: C₁₀H₁₄N₅O₈P
• MW: 363.22062253952
• CID: 334630
• PubChem ID: 6857539
• Update Time: 2025-04-19

5'-Adenylicacid, 1-oxide Chemical and Physical Properties

Names and Identifiers

• 5'-Adenylicacid, 1-oxide
• Adenosine 1-oxide 5'-monophosphate
• 1-oxy-[5']adenylic acid
• 1-Oxy-[5']adenylsaeure
• 5'-Adenylphosphoric acid
• 5'-ADP
• 5'-AMP-1-N-oxid
• ADENOSINE DIPHOSPHATE
• adenosine monophosphate N1-oxide
• adenosine N1-oxide 5'-monophosphate
• Adenosine N'-oxide 5'-monophosphate
• adenosinepyrophosphate
• adp(nucleotide)
• ADP.H2
• Etheno-ADP
• CHEBI:35483
• 4061-78-3
• adenosine 5'-monophosphate 1-oxide
• [(2R,3S,4R,5R)-3,4-dihydroxy-5-(1-hydroxy-6-iminopurin-9-yl)oxolan-2-yl]methyl dihydrogen phosphate
• adenosine 5'-(dihydrogen phosphate) 1-oxide
• AMP N1-oxide
• SCHEMBL14874487

• Inchi： 1S/C10H14N5O8P/c11-8-5-9(13-3-15(8)18)14(2-12-5)10-7(17)6(16)4(23-10)1-22-24(19,20)21/h2-4,6-7,10-11,16-18H,1H2,(H2,19,20,21)/t4-,6-,7-,10-/m1/s1
• InChI Key： NHPUYVZFYMGZQX-KQYNXXCUSA-N
• SMILES： P(=O)(O)(O)OC[C@@H]1[C@H]([C@H]([C@H](N2C=NC3C(=N)N(C=NC2=3)O)O1)O)O

Computed Properties

• Exact Mass: 363.05812
• Monoisotopic Mass: 363.058
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 586
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 194A^2
• XLogP3: -4

Experimental Properties

• Boiling Point: °Cat760mmHg
• Flash Point: °C
• PSA: 200.12
• LogP: -1.24830